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Compound of Interest

Compound Name: Deltorphin C (trifluoroacetate salt)

Cat. No.: B14083548 Get Quote

Solvent Selection, Reconstitution, and Stability Protocols

Executive Summary
Deltorphin C (also known as Deltorphin I or [D-Ala²]-Deltorphin) is a highly selective

-opioid receptor agonist.[1][2][3] It is typically supplied as a trifluoroacetate (TFA) salt.[1][2][3][4]
The presence of the TFA counterion and the peptide's zwitterionic nature at physiological pH
create specific solubility challenges.

The Optimal Solvent:

For Long-Term Storage & High Concentration (>5 mg/mL):Anhydrous Dimethyl Sulfoxide

(DMSO).[1][2][3]

For Immediate Use / In Vivo Applications:Sterile Deionized Water (degassed).[1][2][3]

Critical Restriction:Do NOT attempt to dissolve the lyophilized powder directly in Phosphate

Buffered Saline (PBS) or other neutral buffers (pH 7.2–7.4).[1][2][3] This often results in

precipitation due to the peptide reaching its isoelectric point (pI).[1][2][3]

Physicochemical Analysis & Solubility Mechanics[2]
[3]
The "TFA Effect" and pH Dependency
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Deltorphin C (Tyr-D-Ala-Phe-Asp-Val-Val-Gly-NH₂) contains both acidic (Asp) and hydrophobic

(Phe, Val, Val) residues.[1][2][3]

In Lyophilized Form (TFA Salt): The trifluoroacetic acid counterion renders the solid acidic.[1]

[2][3]

In Water: Dissolution creates an acidic environment (pH ~3.0–4.0).[1][2][3] At this pH, the

Aspartate residue is protonated (neutral, -COOH) and the N-terminus is protonated (positive,

-NH₃⁺).[1][2][3] The net charge is +1, promoting high solubility (>50 mg/mL).[1][2][3]

In PBS (pH 7.4): The Aspartate deprotonates (-COO⁻) while the N-terminus remains positive

(-NH₃⁺).[1][2][3] The peptide becomes zwitterionic (net charge ~0).[1][2][3] This charge

neutrality, combined with the hydrophobic patch (Phe-Val-Val), dramatically reduces solubility

(often <0.25 mg/mL) and drives aggregation.[1][2][3]

Solvent Compatibility Matrix[2][3]
Solvent Solubility Limit Stability Application

Anhydrous DMSO ~25–50 mg/mL
High (Months at

-20°C)

Primary Stock

Solution

Sterile Water ≥ 50 mg/mL Medium (Days at 4°C) In vivo / Acute Assays

PBS (pH 7.2) < 0.25 mg/mL
Low (Precipitation

Risk)
Final Dilution Only

Ethanol ~1 mg/mL Low Not Recommended

DMF ~10–15 mg/mL High Alternative to DMSO

Decision Logic for Solvent Selection
The following diagram illustrates the critical decision pathways for reconstituting Deltorphin C

based on your experimental end-point.
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Lyophilized Deltorphin C (TFA)

Intended Usage? CRITICAL: Do NOT dissolve
directly in PBS (Precipitation)

Avoid

In Vivo / DMSO Sensitive

Animal Models

In Vitro / HTS / Storage

Cell Culture / Binding

Dissolve in Sterile Water
(Result: pH ~3-4)

Dissolve in Anhydrous DMSO
(Result: Stable Stock)

Dilute into Saline/PBS
immediately before injection

Aliquot & Freeze (-20°C)
Avoid Freeze-Thaw

Click to download full resolution via product page

Figure 1: Decision tree for selecting the optimal reconstitution solvent based on experimental

requirements.

Detailed Protocols
Protocol A: Preparation of High-Stability Master Stock
(DMSO)
Best for:In vitro assays, long-term storage, and creating a library of aliquots.[1][2][3]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b14083548?utm_src=pdf-body-img
https://www.biomol.com/products/chemicals/biochemicals/deltorphin-c-trifluoroacetate-salt-cay30050-1
https://www.caymanchem.com/product/30050/deltorphin-c-trifluoroacetate-salt
https://www.caymanchem.com/product/34691/deltorphin-ii-trifluoroacetate-salt
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14083548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reagents:

Deltorphin C (TFA salt)[1][2][3]

Anhydrous DMSO (Sigma-Aldrich or equivalent, fresh bottle to avoid water absorption)[1][2]

[3]

Procedure:

Equilibration: Allow the lyophilized peptide vial to warm to room temperature (RT) for 30

minutes before opening. This prevents condensation from forming on the hygroscopic

powder.

Calculation: Calculate the volume of DMSO required to reach a concentration of 10 mM.

Formula: Volume (µL) = [Mass (mg) / Molecular Weight (768.9 g/mol )] × 100,000.[1][2][3]

Example: For 1 mg peptide: (1 / 768.[1][2][3]9) * 100,000 ≈ 130 µL DMSO.[1][2][3]

Dissolution: Add the calculated volume of DMSO to the vial. Vortex gently for 10–20

seconds. Ensure the solution is clear and colorless.

Aliquoting: Dispense into small aliquots (e.g., 10–50 µL) in sterile polypropylene tubes.

Storage: Store at -20°C (stable for 1 month) or -80°C (stable for 6 months).

Note: Protect from light and moisture.

Protocol B: Preparation of Aqueous Stock (Water)
Best for:In vivo injections or assays where DMSO interference is a concern.[1][2][3]

Reagents:

Deltorphin C (TFA salt)[1][2][3]

Sterile Deionized Water (degassed)[1][2][3]

Procedure:
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Equilibration: Warm vial to RT.

Dissolution: Add sterile water to achieve a concentration of 1–5 mg/mL.

Note: The solution will be acidic. This acidity is necessary for stability.

Verification: Vortex until fully dissolved. Centrifuge briefly to collect droplets.

Usage: Use immediately.

Dilution for Injection:

Just prior to administration, dilute the aqueous stock into the final vehicle (e.g., PBS or

Saline).[2][3]

Crucial Step: Add the peptide stock into the buffer slowly while vortexing. Ensure the final

concentration is below the solubility limit in neutral pH (typically <0.1 mg/mL is safe; higher

concentrations may require testing).[1][2][3]

Quality Control & Troubleshooting
Verification Workflow
Before committing valuable biological samples, validate the stock solution.

Visual Inspection
(Clear/Colorless?)

Concentration Check
(A280 nm)

HPLC Verification
(Optional) Proceed?

Click to download full resolution via product page

Figure 2: Quality control workflow for validated stock solutions.

Troubleshooting Table

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.caymanchem.com/product/30050/deltorphin-c-trifluoroacetate-salt
https://www.caymanchem.com/product/34691/deltorphin-ii-trifluoroacetate-salt
https://www.biomol.com/products/chemicals/biochemicals/deltorphin-c-trifluoroacetate-salt-cay30050-1
https://www.caymanchem.com/product/30050/deltorphin-c-trifluoroacetate-salt
https://www.caymanchem.com/product/34691/deltorphin-ii-trifluoroacetate-salt
https://www.benchchem.com/product/b14083548?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14083548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Cause Solution

Cloudiness upon adding PBS Isoelectric precipitation (pH ~7)

Dilute further; ensure final

conc. is <0.1 mg/mL. Or use a

vehicle with slightly lower pH.

Gel formation in DMSO Moisture contamination

Use fresh, anhydrous DMSO.

Sonicate (30s) to break

aggregates.

Loss of activity Repeated freeze-thaw
Discard aliquot. Always use

single-use aliquots.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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